Cas no 76303-45-2 (3,3,9,9-tetramethyl-2,3,4,8,9,10-hexahydrodibenzo[d,d']benzo[1,2-b:4,5-b']difuran-1,7-dione)

3,3,9,9-tetramethyl-2,3,4,8,9,10-hexahydrodibenzo[d,d']benzo[1,2-b:4,5-b']difuran-1,7-dione structure
76303-45-2 structure
Product Name:3,3,9,9-tetramethyl-2,3,4,8,9,10-hexahydrodibenzo[d,d']benzo[1,2-b:4,5-b']difuran-1,7-dione
CAS No:76303-45-2
MF:C22H22O4
MW:350.407686710358
CID:982533
PubChem ID:335969
Update Time:2025-04-20

3,3,9,9-tetramethyl-2,3,4,8,9,10-hexahydrodibenzo[d,d']benzo[1,2-b:4,5-b']difuran-1,7-dione Chemical and Physical Properties

Names and Identifiers

    • 3,3,9,9-tetramethyl-2,3,4,8,9,10-hexahydrodibenzo[d,d']benzo[1,2-b:4,5-b']difuran-1,7-dione
    • 3,3,9,9-tetramethyl-3,4,9,10-tetrahydrobenzo<1,2-b:4,5-b'>bis(benzofuran-1,7(2H,8H)-dione)
    • NSC348733
    • DTXSID50319634
    • NSC-348733
    • 76303-45-2
    • Inchi: 1S/C22H22O4/c1-21(2)7-13(23)19-11-5-16-12(6-15(11)25-17(19)9-21)20-14(24)8-22(3,4)10-18(20)26-16/h5-6H,7-10H2,1-4H3
    • InChI Key: VJHVGRKGKVLKKX-UHFFFAOYSA-N
    • SMILES: O1C2C=C3C(=CC=2C2C(CC(C)(C)CC1=2)=O)OC1=C3C(CC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 350.15180918g/mol
  • Monoisotopic Mass: 350.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 595
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 60.4Ų
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